2-((6-(4-chlorophenyl)pyridazin-3-yl)thio)-N-(5-methylisoxazol-3-yl)acetamide

• IUPAC Name: 2-[6-(4-chlorophenyl)pyridazin-3-yl]sulfanyl-N-(5-methyl-1,2-oxazol-3-yl)acetamide
• InChI: InChI=1S/C16H13ClN4O2S/c1-10-8-14(21-23-10)18-15(22)9-24-16-7-6-13(19-20-16)11-2-4-12(17)5-3-11/h2-8H,9H2,1H3,(H,18,21,22)
• InChI Key: PVLBUGPHAWJXNN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)NC(=O)CSC2=NN=C(C=C2)C3=CC=C(C=C3)Cl
• Molecular Formula: C16H13ClN4O2S
• Molecular Weight: 360.8 g/mol
• CAS No.: 626224-22-4

Description

2-((6-(4-chlorophenyl)pyridazin-3-yl)thio)-N-(5-methylisoxazol-3-yl)acetamide is a useful research compound. Its molecular formula is C16H13ClN4O2S and its molecular weight is 360.82. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Derivative Applications

• Synthesis of Novel Heterocyclic Compounds : A study by Ibrahim and Behbehani (2014) discusses the synthesis of a new class of pyridazin-3-one derivatives, which could be related to or inspire methods for synthesizing compounds like "2-((6-(4-chlorophenyl)pyridazin-3-yl)thio)-N-(5-methylisoxazol-3-yl)acetamide." These derivatives have potential applications in the development of new pharmaceuticals and materials with novel properties (Ibrahim & Behbehani, 2014).

• Antimicrobial and Antioxidant Activities : Flefel et al. (2018) synthesized novel pyridine and fused pyridine derivatives, showing antimicrobial and antioxidant activity. This research indicates the potential for compounds like "this compound" to serve as bases for developing new antimicrobial and antioxidant agents (Flefel et al., 2018).

• Photochemical and Thermochemical Modeling : Mary et al. (2020) explored the photochemical and thermochemical properties of benzothiazolinone acetamide analogs, which could inform the development of compounds like "this compound" for applications in dye-sensitized solar cells and as photosensitizers with good light harvesting efficiency (Mary et al., 2020).